![molecular formula C6H9F3S B6177662 rac-[(1R,2R)-2-(trifluoromethyl)cyclobutyl]methanethiol, trans CAS No. 2624109-64-2](/img/no-structure.png)
rac-[(1R,2R)-2-(trifluoromethyl)cyclobutyl]methanethiol, trans
Overview
Description
Rac-[(1R,2R)-2-(trifluoromethyl)cyclobutyl]methanethiol, trans (RTCMT) is an organosulfur compound that is used in the synthesis of various compounds, such as polymers, pharmaceuticals, and dyes. RTCMT is a colorless liquid with a faint odor and a low vapor pressure. It is insoluble in water and soluble in organic solvents. It is a non-toxic compound and is considered safe for use in laboratory experiments.
Scientific Research Applications
Rac-[(1R,2R)-2-(trifluoromethyl)cyclobutyl]methanethiol, trans has been used in a variety of scientific research applications. It has been used as a catalyst for the synthesis of polymers, pharmaceuticals, and dyes. It has also been used in the synthesis of organosulfur compounds, such as thiols and sulfides. Additionally, it has been used in the synthesis of organometallic compounds, such as palladium and ruthenium complexes.
Mechanism of Action
Rac-[(1R,2R)-2-(trifluoromethyl)cyclobutyl]methanethiol, trans acts as a nucleophilic reagent in the synthesis of various compounds. It is able to form covalent bonds with electrophilic species, such as carbonyl compounds and halides. It is also able to form coordination complexes with transition metals, such as palladium and ruthenium.
Biochemical and Physiological Effects
rac-[(1R,2R)-2-(trifluoromethyl)cyclobutyl]methanethiol, trans is considered to be non-toxic and safe for use in laboratory experiments. It has not been reported to have any adverse effects on humans or animals.
Advantages and Limitations for Lab Experiments
The main advantage of using rac-[(1R,2R)-2-(trifluoromethyl)cyclobutyl]methanethiol, trans in laboratory experiments is its ability to form covalent bonds with electrophilic species and coordination complexes with transition metals. This makes it a useful reagent for the synthesis of various compounds. One limitation of using rac-[(1R,2R)-2-(trifluoromethyl)cyclobutyl]methanethiol, trans is that it is insoluble in water and must be used in organic solvents.
Future Directions
The use of rac-[(1R,2R)-2-(trifluoromethyl)cyclobutyl]methanethiol, trans in the synthesis of various compounds can be further explored. It can be used to synthesize more complex organosulfur compounds, such as thiols and sulfides. Additionally, it can be used to synthesize more complex organometallic compounds, such as ruthenium and palladium complexes. Furthermore, the use of rac-[(1R,2R)-2-(trifluoromethyl)cyclobutyl]methanethiol, trans in the synthesis of pharmaceuticals and dyes can be further investigated. Finally, the use of rac-[(1R,2R)-2-(trifluoromethyl)cyclobutyl]methanethiol, trans in the synthesis of polymers can be explored in order to create more efficient and cost-effective materials.
Synthesis Methods
Rac-[(1R,2R)-2-(trifluoromethyl)cyclobutyl]methanethiol, trans is synthesized by a reaction between trifluoromethyl cyclobutyl chloride and sodium thiosulfate. This reaction produces a mixture of rac-[(1R,2R)-2-(trifluoromethyl)cyclobutyl]methanethiol, trans and the corresponding racemic mixture of (1R,2S)-2-(trifluoromethyl)cyclobutyl]methanethiol. The racemic mixture can be separated using a chiral chromatography column and the desired rac-[(1R,2R)-2-(trifluoromethyl)cyclobutyl]methanethiol, trans can be isolated.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-[(1R,2R)-2-(trifluoromethyl)cyclobutyl]methanethiol, trans involves the addition of a thiol group to a cyclobutane ring that contains a trifluoromethyl group. This can be achieved through a series of reactions that involve the use of appropriate reagents and conditions.", "Starting Materials": [ "Cyclobutene", "Trifluoromethyl iodide", "Sodium hydride", "Methanethiol" ], "Reaction": [ "Step 1: Cyclobutene is treated with trifluoromethyl iodide in the presence of sodium hydride to form (1R,2R)-2-(trifluoromethyl)cyclobutane.", "Step 2: (1R,2R)-2-(trifluoromethyl)cyclobutane is then reacted with methanethiol in the presence of a Lewis acid catalyst such as boron trifluoride etherate to form rac-[(1R,2R)-2-(trifluoromethyl)cyclobutyl]methanethiol, trans." ] } | |
CAS RN |
2624109-64-2 |
Product Name |
rac-[(1R,2R)-2-(trifluoromethyl)cyclobutyl]methanethiol, trans |
Molecular Formula |
C6H9F3S |
Molecular Weight |
170.2 |
Purity |
95 |
Origin of Product |
United States |
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